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Introduction

Racemomycins are a group of streptothricin-class antibiotics produced by the Gram-positive
bacterium Streptomyces lavendulae. These antibiotics are notable for their broad-spectrum
activity against various pathogens. Racemomycin-B, a significant component produced by
Streptomyces lavendulae OP-2, is a streptothricin antibiotic containing three B-lysine moieties
in its structure[1]. The biological activity of racemomycin compounds tends to increase with
the number of B-lysine moieties[1]. This guide provides a comprehensive overview of the
biosynthesis, production, purification, and regulation of racemomycin in Streptomyces
lavendulae, intended for researchers and professionals in drug development.

Biosynthesis of Racemomycin

The biosynthesis of racemomycin, as a member of the streptothricin family, is governed by a
dedicated biosynthetic gene cluster (BGC). While the specific BGC for racemomycin in
Streptomyces lavendulae has not been fully elucidated in publicly available literature, analysis
of the Streptomyces lavendulae CGMCC 4.1386 genome has revealed the presence of 17
distinct BGCs, one of which is predicted to be responsible for streptothricin synthesis[2].

The biosynthesis of the streptothricin backbone involves the precursors L-lysine, which is
converted to [3-lysine, and D-gulosamine. The general proposed biosynthetic pathway involves
the following key steps:
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» Formation of the Streptothricin Core: The core structure is assembled from streptolidine and

a gulosamine moiety.

o Poly-B-lysine Chain Elongation: A chain of B-lysine residues is attached to the core. The
length of this chain varies, resulting in different streptothricin analogues, including the various

racemomycins.

A putative biosynthetic pathway for streptothricins is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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